Cas no 1022147-21-2 (Boc-2,3-Difluoro-D-Phenylalanine)

• Product Name: Boc-2,3-Difluoro-D-Phenylalanine
• CAS No: 1022147-21-2
• MF: C₁₄H₁₇F₂NO₄
• MW: 301.285891294479
• CID: 2623296
• PubChem ID: 71304144
• Update Time: 2025-06-09

Boc-2,3-Difluoro-D-Phenylalanine Chemical and Physical Properties

Names and Identifiers

• (R)-2-((tert-Butoxycarbonyl)amino)-3-(2,3-difluorophenyl)propanoic acid
• A903739
• 1022147-21-2
• D-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-2,3-difluoro-
• Boc-2,3-Difluoro-D-Phenylalanine

• Inchi： 1S/C14H17F2NO4/c1-14(2,3)21-13(20)17-10(12(18)19)7-8-5-4-6-9(15)11(8)16/h4-6,10H,7H2,1-3H3,(H,17,20)(H,18,19)/t10-/m1/s1
• InChI Key： MMZBMRZQYLJCOE-SNVBAGLBSA-N
• SMILES： FC1C(=CC=CC=1C[C@H](C(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 301.112564g/mol
• Monoisotopic Mass: 301.112564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 301.29g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on Boc-2,3-Difluoro-D-Phenylalanine

Boc-2,3-Difluoro-D-Phenylalanine (CAS No. 1022147-21-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Boc-2,3-Difluoro-D-Phenylalanine, with the chemical identifier CAS No. 1022147-21-2, represents a sophisticated building block in the realm of pharmaceutical chemistry. This compound, characterized by its Boc (tert-butoxycarbonyl) protecting group and a unique difluoro substitution pattern on the phenylalanine backbone, has garnered significant attention in recent years due to its utility in the synthesis of biologically active molecules.

The incorporation of fluorine atoms at the 2 and 3 positions of the phenyl ring introduces unique electronic and steric properties to the molecule. These modifications not only enhance the metabolic stability of derived peptides and proteins but also influence their binding affinity to biological targets. The Boc group, on the other hand, serves as an essential protecting agent for the amino group, allowing for selective and controlled reactions during multi-step syntheses.

In contemporary pharmaceutical research, Boc-2,3-Difluoro-D-Phenylalanine has found applications in the development of novel therapeutic agents targeting a variety of diseases. One particularly notable area is its use in the synthesis of peptidomimetics, which mimic the structure and function of natural peptides while offering improved pharmacokinetic profiles. These peptidomimetics are being explored for their potential in treating neurological disorders, cancer, and infectious diseases.

Recent studies have highlighted the role of fluorinated amino acids in enhancing the efficacy of drug candidates. The presence of fluorine atoms can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, thereby prolonging the half-life of therapeutic proteins. Furthermore, fluorination can alter the conformational flexibility of peptides, allowing for better fit within binding pockets of target enzymes and receptors. This has led to the discovery of several high-affinity inhibitors with significant therapeutic promise.

The synthesis of Boc-2,3-Difluoro-D-Phenylalanine involves a series of well-defined chemical transformations that highlight the intersection of organic chemistry and medicinal chemistry. The introduction of fluorine atoms typically requires specialized synthetic methodologies, such as halogen exchange reactions or metal-catalyzed cross-coupling processes. These steps must be meticulously optimized to ensure high yield and purity, as impurities can adversely affect downstream applications.

Advances in synthetic techniques have enabled more efficient production methods for fluorinated amino acids like Boc-2,3-Difluoro-D-Phenylalanine. Continuous flow chemistry, for instance, has emerged as a powerful tool for scaling up these reactions while maintaining precision and reproducibility. Such innovations not only improve cost-effectiveness but also align with sustainable chemistry principles by reducing waste and energy consumption.

The growing demand for fluorinated compounds in drug development has spurred interest in green chemistry approaches. Researchers are exploring biocatalytic methods and renewable feedstocks to produce these valuable intermediates more sustainably. For example, enzymatic fluorination techniques have shown promise in generating complex fluorinated structures with minimal environmental impact.

In conclusion, Boc-2,3-Difluoro-D-Phenylalanine (CAS No. 1022147-21-2) exemplifies the critical role that specialized intermediates play in modern pharmaceutical innovation. Its unique structural features make it an indispensable tool for medicinal chemists seeking to design next-generation therapeutics with improved efficacy and stability. As research continues to uncover new applications for fluorinated amino acids, compounds like this will remain at the forefront of drug discovery efforts worldwide.